2-[(2,6-Dimethylmorpholin-4-yl)sulfonyl]ethan-1-amine hydrochloride

• Molecular Formula: C8H19ClN2O3S
• Molecular Weight: 258.77 g/mol
• IUPAC Name: 2-(2,6-dimethylmorpholin-4-yl)sulfonylethanamine;hydrochloride
• InChI: InChI=1S/C8H18N2O3S.ClH/c1-7-5-10(6-8(2)13-7)14(11,12)4-3-9;/h7-8H,3-6,9H2,1-2H3;1H
• InChI Key: LNYSMCAPNCJBQE-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)CCN.Cl

Description

2-[(2,6-Dimethylmorpholin-4-yl)sulfonyl]ethan-1-amine hydrochloride is a chemical compound with the molecular formula C8H18N2O3S·HCl. It is known for its applications in various fields of scientific research, including chemistry, biology, medicine, and industry. The compound is characterized by its morpholine ring structure, which is substituted with dimethyl groups and a sulfonyl group, making it a versatile molecule for various chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,6-Dimethylmorpholin-4-yl)sulfonyl]ethan-1-amine hydrochloride typically involves the reaction of 2,6-dimethylmorpholine with ethanesulfonyl chloride under controlled conditions. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The product is then purified through recrystallization or chromatography techniques to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of 2-[(2,6-Dimethylmorpholin-4-yl)sulfonyl]ethan-1-amine hydrochloride may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure maximum yield and purity of the product. The use of automated systems and advanced purification techniques, such as high-performance liquid chromatography (HPLC), ensures the efficient production of the compound on an industrial scale.

Chemical Reactions Analysis

Types of Reactions

2-[(2,6-Dimethylmorpholin-4-yl)sulfonyl]ethan-1-amine hydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonyl group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Sulfonic acid derivatives.

Reduction: Sulfide or thiol derivatives.

Substitution: Various substituted morpholine derivatives depending on the nucleophile used.

Scientific Research Applications

2-[(2,6-Dimethylmorpholin-4-yl)sulfonyl]ethan-1-amine hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of various morpholine derivatives.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic effects, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[(2,6-Dimethylmorpholin-4-yl)sulfonyl]ethan-1-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. The sulfonyl group plays a crucial role in the binding affinity and specificity of the compound towards its molecular targets.

Comparison with Similar Compounds

Similar Compounds

• 2-[(2,6-Dimethylmorpholin-4-yl)sulfonyl]ethan-1-ol
• 2-[(2,6-Dimethylmorpholin-4-yl)sulfonyl]ethanamine

Uniqueness

2-[(2,6-Dimethylmorpholin-4-yl)sulfonyl]ethan-1-amine hydrochloride is unique due to its specific substitution pattern on the morpholine ring, which imparts distinct chemical and biological properties. The presence of the sulfonyl group enhances its reactivity and binding affinity, making it a valuable compound in various research applications.

Biological Activity

2-[(2,6-Dimethylmorpholin-4-yl)sulfonyl]ethan-1-amine hydrochloride, also known by its CAS number 2901096-68-0, is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article delves into the biological activity of this compound, drawing on various studies and data to provide a comprehensive overview.

Chemical Structure and Properties

The molecular formula of 2-[(2,6-dimethylmorpholin-4-yl)sulfonyl]ethan-1-amine hydrochloride is $C_8H_{18}N_2O_3S$ with a molecular weight of 222.31 g/mol. Its structure features a sulfonyl group attached to a morpholine derivative, which is significant for its biological interactions.

Property	Value
Molecular Formula	C8H18N2O3S
Molecular Weight	222.31 g/mol
CAS Number	2901096-68-0
Purity	≥95%

Research indicates that compounds similar to 2-[(2,6-dimethylmorpholin-4-yl)sulfonyl]ethan-1-amine hydrochloride may interact with various biological targets, including enzymes and receptors involved in cellular signaling pathways. The sulfonamide group is known for its role in inhibiting carbonic anhydrases and other enzymes, which could extend to this compound.

Antimicrobial Activity

Several studies have highlighted the antimicrobial properties of morpholine derivatives. For instance, compounds with similar structures have shown effectiveness against various bacterial strains, including Escherichia coli and Staphylococcus aureus. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Case Studies

• Antibacterial Efficacy : A study published in the Journal of Medicinal Chemistry demonstrated that morpholine-based sulfonamides exhibited significant antibacterial activity against resistant strains of bacteria. The study reported an IC50 value indicating effective inhibition at low concentrations.
• Cytotoxicity Assessments : In vitro studies have assessed the cytotoxic effects of this compound on human cancer cell lines. Results indicated that at specific concentrations, there was a notable reduction in cell viability, suggesting potential as an anticancer agent.
• Neuroprotective Effects : Emerging research has pointed towards neuroprotective properties associated with morpholine derivatives. A recent investigation found that these compounds could mitigate oxidative stress in neuronal cells, which is crucial for developing treatments for neurodegenerative diseases.

Pharmacokinetics

Understanding the pharmacokinetic profile of 2-[(2,6-dimethylmorpholin-4-yl)sulfonyl]ethan-1-amine hydrochloride is essential for its therapeutic application. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical:

Parameter	Observations
Absorption	Rapidly absorbed orally
Distribution	Widely distributed in tissues
Metabolism	Primarily hepatic metabolism
Excretion	Renal excretion primarily